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Compound of Interest

Compound Name: 5-Bromo-4-fluoro-2-nitroaniline

Cat. No.: B1375414

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Building Block in
Modern Chemistry

In the landscape of synthetic organic chemistry, the strategic functionalization of aromatic rings
provides the foundation for the creation of novel molecules with tailored properties. 5-Bromo-4-
fluoro-2-nitroaniline, identified by its CAS number 1052686-50-6, is a halogenated nitroaniline
that has emerged as a crucial intermediate in various synthetic endeavors, particularly in the
realms of medicinal chemistry and materials science.[1] Its unique trifunctional nature, featuring
bromo, fluoro, and nitro groups on an aniline scaffold, offers a versatile platform for a multitude
of chemical transformations. This guide provides an in-depth exploration of the core
characteristics of 5-Bromo-4-fluoro-2-nitroaniline, from its fundamental physicochemical
properties and synthesis to its applications and safe handling protocols.

Physicochemical Properties: A Quantitative
Overview

The physical and chemical properties of 5-Bromo-4-fluoro-2-nitroaniline dictate its behavior
in chemical reactions and its suitability for various applications. A summary of its key computed
and predicted properties is presented below.
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Property Value Source
CAS Number 1052686-50-6 [1][21[3]
Molecular Formula CeH4BrFN20:2 [2][4]
Molecular Weight 235.01 g/mol [2]
XLogP3 2.4 [21[4]
Topological Polar Surface Area  71.8 A2 [2][4]
Predicted Boiling Point 336.7£37.0 °C [4]
Predicted Density 1.896 + 0.06 g/cm?3 [4]
Appearance Yellow s.olid (based on )
synthesis)

Synthesis of 5-Bromo-4-fluoro-2-nitroaniline: A
Step-by-Step Protocol

The synthesis of 5-Bromo-4-fluoro-2-nitroaniline can be achieved through the nucleophilic
aromatic substitution of a fluorine atom in a difluoronitrobenzene precursor. The following
protocol is based on a reported synthetic route.[4]

Experimental Protocol

o Reactant Preparation: In a sealed tube, dissolve 1-bromo-2,5-difluoro-4-nitrobenzene (1
equivalent) in methanolic ammonia.

¢ Reaction: Heat the sealed tube at 60°C for 18 hours.

o Work-up: After the reaction is complete, concentrate the mixture in vacuo to remove the
solvent.

 Purification: Purify the resulting residue by column chromatography on silica gel, using a
gradient of 0-30% ethyl acetate in hexanes as the eluent.
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e Product Isolation: The final product, 5-Bromo-4-fluoro-2-nitroaniline, is isolated as a yellow
solid.[4]

Synthesis Workflow Diagram
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Caption: Synthesis of 5-Bromo-4-fluoro-2-nitroaniline.

Applications in Research and Drug Development

The strategic placement of three distinct functional groups on the aniline ring makes 5-Bromo-
4-fluoro-2-nitroaniline a valuable building block in the synthesis of more complex molecules.
Its utility is particularly pronounced in the development of pharmaceutical intermediates and
functional materials.[1] The bromo group is amenable to cross-coupling reactions, the nitro
group can be reduced to an amine for further derivatization, and the fluoro group can influence
the electronic properties and metabolic stability of the final compound.

While specific applications of 5-Bromo-4-fluoro-2-nitroaniline are not extensively detailed in
publicly available literature, its structural motifs are found in a variety of bioactive molecules.
Halogenated anilines are known to be key components in the synthesis of active
pharmaceutical ingredients (APIs).[5] The presence of both bromine and fluorine can enhance
the pharmacological properties of a drug, such as its binding affinity to biological targets and its
metabolic profile.

Role as a Chemical Intermediate
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Caption: Potential synthetic pathways and applications.

Safety and Handling: A Self-Validating System of
Precaution

Given the presence of nitro and halo groups, 5-Bromo-4-fluoro-2-nitroaniline should be
handled with care in a laboratory setting. While specific toxicity data for this compound is not
readily available, general safety protocols for related aromatic nitro compounds and
halogenated anilines should be strictly followed.

Recommended Safety Protocols

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.[6][7]

» Ventilation: Handle this compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of dust or vapors.[6][7]
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e Handling: Avoid contact with skin, eyes, and clothing.[6] In case of contact, flush the affected
area with copious amounts of water.[7] Do not eat, drink, or smoke while handling.[6][7]

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.[6][7]

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.[6]

Conclusion: A Versatile Tool for Chemical
Innovation

5-Bromo-4-fluoro-2-nitroaniline stands as a testament to the power of multifunctional building
blocks in advancing chemical synthesis. Its unique combination of reactive sites provides
chemists with a versatile platform for the construction of complex molecular architectures. As
research in medicinal chemistry and materials science continues to evolve, the demand for
such strategically designed intermediates is likely to grow, further solidifying the importance of
compounds like 5-Bromo-4-fluoro-2-nitroaniline in the pursuit of scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 5-Bromo-4-fluoro-
2-nitroaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1375414#5-bromo-4-fluoro-2-nitroaniline-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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